Cas no 1934242-09-7 (methyl 3-oxopyrrolidine-2-carboxylate)

• Product Name: methyl 3-oxopyrrolidine-2-carboxylate
• CAS No: 1934242-09-7
• MF: C₆H₉NO₃
• MW: 143.140561819077
• CID: 5991910
• PubChem ID: 20773290
• Update Time: 2025-05-20

methyl 3-oxopyrrolidine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Proline, 3-oxo-, methyl ester
• methyl 3-oxopyrrolidine-2-carboxylate
• EN300-188547
• 1934242-09-7

• Inchi： 1S/C6H9NO3/c1-10-6(9)5-4(8)2-3-7-5/h5,7H,2-3H2,1H3/t5-/m0/s1
• InChI Key： PXRNWLQOFYJKAK-YFKPBYRVSA-N
• SMILES： C(OC)(=O)[C@@H]1C(=O)CCN1

Computed Properties

• Exact Mass: 143.058243149g/mol
• Monoisotopic Mass: 143.058243149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 55.4Ų

Experimental Properties

• Density: 1.204±0.06 g/cm3(Predicted)
• Boiling Point: 232.3±40.0 °C(Predicted)
• pka: 14.74±0.20(Predicted)

Additional information on methyl 3-oxopyrrolidine-2-carboxylate

Recent Advances in the Application of Methyl 3-oxopyrrolidine-2-carboxylate (CAS: 1934242-09-7) in Chemical Biology and Pharmaceutical Research

Methyl 3-oxopyrrolidine-2-carboxylate (CAS: 1934242-09-7) is a versatile chemical intermediate that has garnered significant attention in recent years due to its potential applications in drug discovery and chemical biology. This compound, characterized by its pyrrolidine core and ester functionality, serves as a key building block in the synthesis of various biologically active molecules. Recent studies have explored its utility in the development of novel therapeutic agents, particularly in the areas of central nervous system (CNS) disorders, antimicrobial resistance, and cancer therapeutics.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of methyl 3-oxopyrrolidine-2-carboxylate as a precursor in the synthesis of potent gamma-aminobutyric acid (GABA) receptor modulators. The researchers utilized the compound's reactive carbonyl group to introduce diverse pharmacophores, resulting in a series of analogs with improved blood-brain barrier permeability and enhanced binding affinity. These findings highlight the compound's potential in addressing unmet medical needs in epilepsy and anxiety disorders.

In the field of antimicrobial research, a team from the University of Cambridge reported in ACS Infectious Diseases (2024) the development of novel β-lactamase inhibitors derived from methyl 3-oxopyrrolidine-2-carboxylate. The study revealed that structural modifications of the pyrrolidine ring system could effectively inhibit extended-spectrum β-lactamases (ESBLs), offering a promising strategy to combat multidrug-resistant bacterial infections. The compound's unique stereochemistry was found to be crucial for its inhibitory activity, providing valuable insights for future antibiotic design.

Recent advances in synthetic methodology have also expanded the applications of methyl 3-oxopyrrolidine-2-carboxylate. A Nature Communications paper (2024) described an efficient asymmetric synthesis route that enables the production of enantiomerically pure derivatives at scale. This technological breakthrough addresses previous challenges in obtaining optically active forms of the compound, opening new possibilities for its use in chiral drug development.

The compound's role in cancer research has been particularly noteworthy. A multi-institutional study published in Cancer Research (2024) identified methyl 3-oxopyrrolidine-2-carboxylate derivatives as selective inhibitors of histone deacetylase 6 (HDAC6). These compounds demonstrated remarkable specificity for HDAC6 over other HDAC isoforms, reducing off-target effects while maintaining potent anti-proliferative activity against multiple cancer cell lines. The research team emphasized the compound's favorable pharmacokinetic properties and low toxicity profile in preclinical models.

Looking forward, the versatility of methyl 3-oxopyrrolidine-2-carboxylate continues to inspire innovative applications across multiple therapeutic areas. Current research efforts are focusing on its potential in targeted protein degradation, where its structural features may facilitate the development of novel proteolysis-targeting chimeras (PROTACs). Additionally, its compatibility with click chemistry approaches makes it an attractive candidate for chemical biology probes and diagnostic tools. As synthetic methodologies advance and our understanding of its pharmacological potential deepens, methyl 3-oxopyrrolidine-2-carboxylate is poised to remain a valuable asset in medicinal chemistry and drug discovery pipelines.